Cas no 80438-56-8 (Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo-)

• Product Name: Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo-
• CAS No: 80438-56-8
• MF: C₁₄H₂₀BrI
• MW: 395.117075920105
• CID: 4194375
• PubChem ID: 12858533
• Update Time: 2025-09-27

Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1,5-bis(1,1-dimethylethyl)-3-iodo-
• Benzene, 2-?bromo-?1,?5-?bis(1,?1-?dimethylethyl)?-?3-?iodo-
• 80438-56-8
• CID 12858533
• AS-84876
• 2-bromo-1,5-di-tert-butyl-3-iodobenzene
• 2-bromo-1,5-ditert-butyl-3-iodobenzene
• E84640

• Inchi： 1S/C14H20BrI/c1-13(2,3)9-7-10(14(4,5)6)12(15)11(16)8-9/h7-8H,1-6H3
• InChI Key： PBNJGOMSFBMLPM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1Br)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 393.97931g/mol
• Monoisotopic Mass: 393.97931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų